Cas no 7076-83-7 (Tricyclo(3.2.1.02,4)octan-8-one, exo-)

• Product Name: Tricyclo(3.2.1.02,4)octan-8-one, exo-
• CAS No: 7076-83-7
• MF: C₈H₁₀O
• MW: 122.164402484894
• CID: 862781
• Update Time: 2023-08-03

Tricyclo(3.2.1.02,4)octan-8-one, exo- Chemical and Physical Properties

Names and Identifiers

• Tricyclo(3.2.1.02,4)octan-8-one, exo-
• Tricyclo[3.2.1.0^2,4]octan-8-one
• (1RS,2RS,6RS,7RS,8SR)-tricyclo[5.2.1.02,6]dec-4-en-8-yl acetate
• 4,7-Methano-1H-inden-5-ol, 3a,4,5,6,7,7a-hexahydro-, acetate
• 4,7-Methanoinden-5-ol, 3a,4,5,6,7,7a-hexahydro-, acetate
• AC1Q62D5
• AGN-PC-00HU3Z
• exo-Tricyclo[3.2.1.02.4]octanon-(8)
• exo-tricyclo[5.2.1.02,6]dec-3-en-exo-9-yl acetate
• exo-Tricyclo< 3.2.1.02,4> octan-8
• exo-Tricyclo< 3.2.1.02.4> octan-8-on
• NCIOpen2_001430
• tricyclo[5,2,1,02,6]dec-3-enyl-9-acetate
• Tricyclo(3.2.1.02,4)octan-8-one, (1alpha,2alpha,4alpha,5alpha)-
• tricyclo[3.2.1.02,4]octan-8-one
• Tricyclo[3.2.1.0~2,4~]octan-8-one
• Tricyclo[3.2.1.02,4]octan-8-one,exo-
• Tricyclo[3.2.1.02,4]octan-8-one,(1.alpha.,2.alpha.,4.alpha.,5.alpha.)-

• Inchi： 1S/C8H10O/c9-8-4-1-2-5(8)7-3-6(4)7/h4-7H,1-3H2
• InChI Key： FIAQYTHFZJTXNY-UHFFFAOYSA-N
• SMILES： O=C1C2CCC1C1CC12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 167
• Topological Polar Surface Area: 17.1